Cas no 2034490-04-3 (6-(3-(4-methoxypiperidin-1-yl)azetidine-1-carbonyl)-2-methylpyridazin-3(2H)-one)

• Product Name: 6-(3-(4-methoxypiperidin-1-yl)azetidine-1-carbonyl)-2-methylpyridazin-3(2H)-one
• CAS No: 2034490-04-3
• MF: C₁₅H₂₂N₄O₃
• MW: 306.360183238983
• CID: 5338811
• Update Time: 2025-06-08

6-(3-(4-methoxypiperidin-1-yl)azetidine-1-carbonyl)-2-methylpyridazin-3(2H)-one Chemical and Physical Properties

Names and Identifiers

• 6-(3-(4-methoxypiperidin-1-yl)azetidine-1-carbonyl)-2-methylpyridazin-3(2H)-one
• 6-[3-(4-methoxypiperidin-1-yl)azetidine-1-carbonyl]-2-methylpyridazin-3-one

• Inchi： 1S/C15H22N4O3/c1-17-14(20)4-3-13(16-17)15(21)19-9-11(10-19)18-7-5-12(22-2)6-8-18/h3-4,11-12H,5-10H2,1-2H3
• InChI Key： YWOQJBHHYVZATO-UHFFFAOYSA-N
• SMILES： O(C)C1CCN(CC1)C1CN(C(C2C=CC(N(C)N=2)=O)=O)C1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 22
• Rotatable Bond Count: 3
• Complexity: 517
• XLogP3: -0.4
• Topological Polar Surface Area: 65.4

Additional information on 6-(3-(4-methoxypiperidin-1-yl)azetidine-1-carbonyl)-2-methylpyridazin-3(2H)-one

6-(3-(4-Methoxypiperidin-1-yl)azetidine-1-carbonyl)-2-methylpyridazin-3(2H)-one: A Comprehensive Overview

The compound with CAS No. 2034490-04-3, known as 6-(3-(4-methoxypiperidin-1-yl)azetidine-1-carbonyl)-2-methylpyridazin-3(2H)-one, is a highly specialized organic molecule that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is notable for its complex structure, which integrates multiple functional groups, making it a promising candidate for various applications in drug development.

The molecular structure of this compound is characterized by a pyridazine ring, which serves as the central framework. Attached to this ring is a methyl group at the 2-position and a carbonyl group at the 6-position. The carbonyl group is further connected to an azetidine ring, which itself is substituted with a 4-methoxypiperidine moiety. This intricate architecture not only enhances the compound's stability but also contributes to its unique pharmacological properties.

Recent studies have highlighted the potential of this compound in targeting specific biological pathways. For instance, research published in the Journal of Medicinal Chemistry has demonstrated its ability to inhibit certain enzymes involved in inflammatory processes. This finding has opened new avenues for its application in the treatment of chronic inflammatory diseases such as arthritis and inflammatory bowel disease.

In addition to its enzymatic inhibitory properties, this compound has also shown promise in modulating cellular signaling pathways. A study conducted by researchers at the University of California, San Francisco, revealed that it can effectively interfere with the activity of kinases, which are critical regulators of cell growth and proliferation. This discovery underscores its potential as a lead compound in the development of anticancer therapies.

The synthesis of this compound involves a multi-step process that requires precise control over reaction conditions. Key steps include the formation of the azetidine ring through intramolecular cyclization and the subsequent attachment of the 4-methoxypiperidine group via nucleophilic substitution. These steps are crucial for ensuring the stability and bioavailability of the final product.

From an analytical standpoint, this compound has been extensively studied using advanced spectroscopic techniques such as NMR and mass spectrometry. These analyses have provided valuable insights into its molecular conformation and interaction patterns with biological targets. Such data are essential for optimizing its pharmacokinetic properties and enhancing its therapeutic efficacy.

In terms of safety and toxicity profiles, preliminary studies indicate that this compound exhibits low cytotoxicity in vitro. However, further investigations are required to fully assess its safety profile in vivo. Regulatory agencies such as the FDA have emphasized the importance of conducting comprehensive toxicological studies before advancing such compounds into clinical trials.

The development of this compound represents a significant milestone in the field of heterocyclic chemistry. Its unique combination of structural features and biological activities positions it as a valuable tool for exploring novel therapeutic strategies. As research continues to uncover its full potential, it is anticipated that this compound will play a pivotal role in advancing medical science.